N-[1-(3-fluoropyridine-4-carbonyl)azetidin-3-yl]pyrimidin-4-amine

• IUPAC Name: (3-fluoropyridin-4-yl)-[3-(pyrimidin-4-ylamino)azetidin-1-yl]methanone
• InChI: InChI=1S/C13H12FN5O/c14-11-5-15-3-1-10(11)13(20)19-6-9(7-19)18-12-2-4-16-8-17-12/h1-5,8-9H,6-7H2,(H,16,17,18)
• InChI Key: OQWVEUPLWKOOLZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=C(C=NC=C2)F)NC3=NC=NC=C3
• Molecular Formula: C13H12FN5O
• Molecular Weight: 273.27 g/mol
• CAS No.: 2097919-02-1

Description

N-[1-(3-fluoropyridine-4-carbonyl)azetidin-3-yl]pyrimidin-4-amine is a useful research compound. Its molecular formula is C13H12FN5O and its molecular weight is 273.271. The purity is usually 95%.
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Scientific Research Applications

Drug Metabolism and Biotransformation

One significant application is in the study of drug metabolism, particularly the biotransformation of β-Secretase inhibitors, which are crucial for Alzheimer's disease research. Lindgren et al. (2013) investigated the metabolic fate of β-Secretase inhibitors, revealing complex pathways involving N-oxidation and ring contraction. This research highlights the importance of understanding drug metabolism for the development of therapeutic agents (Lindgren et al., 2013).

Synthesis of Complex Molecules

The compound has applications in the synthesis of complex molecules with potential biological activities. For instance, Egawa et al. (1984) explored the synthesis and antibacterial activity of various pyridonecarboxylic acids, demonstrating the compound's role in creating new antibacterial agents (Egawa et al., 1984).

Chemical Reactions and Mechanisms

Fawzy and Shaaban (2014) conducted kinetic studies on the oxidation of substituted azinyl formamidines, offering insights into reaction mechanisms and the influence of pH on oxidation rates. This research contributes to our understanding of chemical reactions and their applications in synthesizing new compounds with potential industrial and pharmaceutical applications (Fawzy & Shaaban, 2014).

Antimicrobial and Antitubercular Activities

Chandrashekaraiah et al. (2014) synthesized new pyrimidine-azitidinone analogues and tested them for antimicrobial and antitubercular activities, showcasing the compound's potential in developing new therapeutic agents (Chandrashekaraiah et al., 2014).

Insecticidal and Fungicidal Activities

Liu et al. (2021) designed and synthesized novel pyrimidin-4-amine derivatives with a 5-(trifluoromethyl)-1,2,4-oxadiazole moiety, demonstrating excellent insecticidal and fungicidal activities. This highlights the compound's utility in developing new pesticides (Liu et al., 2021).